Cas no 898782-87-1 ((3-chloro-4-fluoro-phenyl)-[4-(thiomorpholinomethyl)phenyl]methanone)

• Product Name: (3-chloro-4-fluoro-phenyl)-[4-(thiomorpholinomethyl)phenyl]methanone
• CAS No: 898782-87-1
• MF: C₁₈H₁₇ClFNOS
• MW: 349.85008597374
• MDL: MFCD03841751
• CID: 1947005
• PubChem ID: 24724526
• Update Time: 2025-06-14

(3-chloro-4-fluoro-phenyl)-[4-(thiomorpholinomethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-4-FLUORO-4'-THIOMORPHOLINOMETHYL BENZOPHENONE
• (3-chloro-4-fluoro-phenyl)-[4-(thiomorpholinomethyl)phenyl]methanone
• LogP
• (3-chloro-4-fluorophenyl)-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone
• 898782-87-1
• (3-Chloro-4-fluorophenyl){4-[(thiomorpholin-4-yl)methyl]phenyl}methanone
• 3-CHLORO-4-FLUORO-4'-THIOMORPHOLINOMETHYLBENZOPHENONE
• AKOS016020220
• DTXSID60642925
• (3-Chloro-4-fluorophenyl)[4-(4-thiomorpholinylmethyl)phenyl]methanone
• MFCD03841751

• MDL： MFCD03841751
• Inchi： 1S/C18H17ClFNOS/c19-16-11-15(5-6-17(16)20)18(22)14-3-1-13(2-4-14)12-21-7-9-23-10-8-21/h1-6,11H,7-10,12H2
• InChI Key： GXBCOVJBDSQUHA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C1C=CC(=CC=1)CN1CCSCC1)=O)F

Computed Properties

• Exact Mass: 349.07000
• Monoisotopic Mass: 349.0703412Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 45.61000
• LogP: 4.19680

(3-chloro-4-fluoro-phenyl)-[4-(thiomorpholinomethyl)phenyl]methanone Security Information

• Storage Condition：(BD312732)

Additional information on (3-chloro-4-fluoro-phenyl)-[4-(thiomorpholinomethyl)phenyl]methanone

Latest Research Insights on (3-chloro-4-fluoro-phenyl)-[4-(thiomorpholinomethyl)phenyl]methanone (CAS: 898782-87-1)

Recent studies have highlighted the growing interest in (3-chloro-4-fluoro-phenyl)-[4-(thiomorpholinomethyl)phenyl]methanone (CAS: 898782-87-1), a compound with significant potential in medicinal chemistry and drug discovery. This molecule, characterized by its unique thiomorpholine moiety and halogenated aromatic ring, has been investigated for its pharmacological properties, particularly in the context of kinase inhibition and targeted therapies. Researchers have focused on its synthesis, structural optimization, and biological evaluation to explore its therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that (3-chloro-4-fluoro-phenyl)-[4-(thiomorpholinomethyl)phenyl]methanone exhibits potent inhibitory activity against a subset of protein kinases involved in cancer progression. The compound's ability to selectively target kinases such as EGFR and VEGFR2 was attributed to its optimized binding affinity, as revealed by molecular docking simulations. These findings suggest its potential as a lead compound for developing novel anticancer agents.

Further investigations into the compound's pharmacokinetic properties have been conducted to assess its suitability for clinical development. A recent preclinical study reported in Bioorganic & Medicinal Chemistry Letters evaluated the compound's metabolic stability, plasma protein binding, and bioavailability. The results indicated moderate metabolic stability in human liver microsomes and favorable plasma protein binding characteristics, supporting its further optimization for in vivo applications.

In addition to its kinase inhibitory properties, (3-chloro-4-fluoro-phenyl)-[4-(thiomorpholinomethyl)phenyl]methanone has been explored for its anti-inflammatory effects. A 2024 study in European Journal of Pharmacology revealed that the compound significantly reduces the production of pro-inflammatory cytokines in macrophage models, suggesting a potential dual mechanism of action in both oncology and inflammatory diseases. This multifunctionality underscores its versatility as a scaffold for drug development.

Ongoing research efforts are also focused on derivatizing the core structure of (3-chloro-4-fluoro-phenyl)-[4-(thiomorpholinomethyl)phenyl]methanone to enhance its pharmacological profile. Recent synthetic approaches have incorporated modifications to the thiomorpholine ring and the halogenated phenyl group, yielding analogs with improved potency and selectivity. These advancements are expected to pave the way for the development of next-generation therapeutics targeting a broader range of diseases.

In conclusion, (3-chloro-4-fluoro-phenyl)-[4-(thiomorpholinomethyl)phenyl]methanone (CAS: 898782-87-1) represents a promising chemical entity with diverse therapeutic applications. Continued research into its mechanisms of action, structural optimization, and preclinical evaluation will be critical to unlocking its full potential in drug discovery and development.